1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione

• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 1-(2-methylpropyl)-5-phenyl-1//'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3//'-indole]-2//',4,6-trione
• InChI: InChI=1S/C26H27N3O3/c1-4-14-28-20-13-9-8-12-18(20)26(25(28)32)22-21(19(27-26)15-16(2)3)23(30)29(24(22)31)17-10-6-5-7-11-17/h4-13,16,19,21-22,27H,1,14-15H2,2-3H3
• InChI Key: GZLMWBMCALCJPM-UHFFFAOYSA-N
• SMILES: CC(C)CC1C2C(C(=O)N(C2=O)C3=CC=CC=C3)C4(N1)C5=CC=CC=C5N(C4=O)CC=C

Description

1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione, also known as MPTP, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. MPTP is a spirocyclic indoline derivative that exhibits remarkable biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties.

Mechanism of Action

The mechanism of action of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is not fully understood, but it is believed to involve the modulation of various signaling pathways. 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. In addition, 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to protect neurons from oxidative stress and inflammation, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to protect neurons from oxidative stress and inflammation, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. The compound has been shown to exhibit potent anti-tumor and anti-inflammatory activities at low concentrations, making it an attractive candidate for further investigation. However, the synthesis of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is a complex process that requires expertise in organic chemistry, and the compound may not be readily available for researchers without access to specialized equipment.

Future Directions

There are several future directions for the investigation of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione. One potential area of research is the development of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione derivatives with improved pharmacokinetic properties and selectivity. Another area of research is the investigation of the mechanism of action of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione, which may provide insights into its potential therapeutic applications. Finally, the investigation of the potential neuroprotective effects of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione in animal models of neurodegenerative diseases may pave the way for the development of new therapeutic strategies for the treatment of these diseases.

Synthesis Methods

1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione can be synthesized by a multistep reaction starting from commercially available starting materials. The synthesis involves the condensation of 3-indolylacetic acid with isobutyraldehyde, followed by a Michael addition reaction with nitroethane. Reduction of the nitro group and cyclization of the resulting intermediate lead to the formation of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione. The synthesis of 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The compound has shown promising results in preclinical studies as an anti-inflammatory agent, anti-tumor agent, and neuroprotective agent. 1-(2-Methylpropyl)-5-phenyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.